N~2~-(2,3-dimethylphenyl)-N~1~-(2-furylmethyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2,3-dimethylanilino]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H22N2O4S/c1-16-8-6-12-20(17(16)2)23(28(25,26)19-10-4-3-5-11-19)15-21(24)22-14-18-9-7-13-27-18/h3-13H,14-15H2,1-2H3,(H,22,24)
• InChI Key: LGAXJPCGOZXSOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N(CC(=O)NCC2=CC=CO2)S(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C21H22N2O4S
• Molecular Weight: 398.5 g/mol

Description

N~2~-(2,3-dimethylphenyl)-N~1~-(2-furylmethyl)-N~2~-(phenylsulfonyl)glycinamide, also known as DPh-Fur-PGS, is a drug molecule that has drawn attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N~2~-(2,3-dimethylphenyl)-N~1~-(2-furylmethyl)-N~2~-(phenylsulfonyl)glycinamide involves the inhibition of the enzyme dihydrofolate reductase (DHFR), which is essential for the synthesis of DNA. By inhibiting DHFR, this compound disrupts the DNA synthesis process, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and high selectivity towards cancer cells. It has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N~2~-(2,3-dimethylphenyl)-N~1~-(2-furylmethyl)-N~2~-(phenylsulfonyl)glycinamide is its high selectivity towards cancer cells, which reduces the risk of side effects. However, its low solubility in water can make it challenging to administer in vivo. Additionally, the cost of synthesizing this compound can be high, which can limit its use in research.

Future Directions

There are several future directions for research related to N~2~-(2,3-dimethylphenyl)-N~1~-(2-furylmethyl)-N~2~-(phenylsulfonyl)glycinamide. One potential direction is to investigate its potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis. Another direction is to study its effectiveness in combination with other cancer drugs, such as chemotherapy or immunotherapy. Additionally, further research is needed to optimize the synthesis method and improve the solubility of this compound.
Conclusion:
In conclusion, this compound is a promising drug molecule with potential applications in cancer research, due to its high selectivity towards cancer cells and its ability to induce apoptosis. Further research is needed to explore its potential applications in other fields and to optimize its synthesis method.

Scientific Research Applications

N~2~-(2,3-dimethylphenyl)-N~1~-(2-furylmethyl)-N~2~-(phenylsulfonyl)glycinamide has been studied extensively for its potential applications in the field of cancer research. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for cancer treatment.